3-Oxo-2-(thiophen-2-yl)propanenitrile

• Molecular Formula: C7H5NOS
• Molecular Weight: 151.19g/mol
• IUPAC Name: 3-oxo-2-thiophen-2-ylpropanenitrile
• InChI: InChI=1S/C7H5NOS/c8-4-6(5-9)7-2-1-3-10-7/h1-3,5-6H
• InChI Key: IUWNCQBKXMGQLT-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(C=O)C#N

Description

3-Oxo-2-(thiophen-2-yl)propanenitrile is a useful research compound. Its molecular formula is C7H5NOS and its molecular weight is 151.19g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thiophen-2-yl-acetonitrile [20893-30-5] (6.7 mL, 62.6 mmol) was added to a N2 blanketed, 0° C., stirred solution of 21 wt % sodium ethoxide (25.7 mL, 68.9 mmol) in ethanol (100 mL). After 5 minutes, ethyl formate [109-94-4] (12.6 mL, 156.7 mmol) was added and the resultant solution was stirred for 20 minutes. The ice bath was then removed and replaced with a heating mantle. The reaction was heated to reflux for 2 h, cooled, and evaporated to provide a yellow solid. Crude product was dissolved in water, the solution chilled to 0° C. and acidified with aqueous hydrochloric acid to precipitate an off white powder. Product was isolated by filtration, washed with water, and dried to afford 7.4 g. LRMS (ESI) m/z 152.0 [(M+H)]+, calc'd for C7H5NOS: 151.19